Cas no 851718-91-7 (N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-91-7
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6013002
• PubChem ID: 3515746
• Update Time: 2025-06-08

N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Methanesulfonamide, N-[3-[5-(2-furanyl)-4,5-dihydro-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• N-(3-(5-(furan-2-yl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• 851718-91-7
• AKOS024588189
• N-[3-[3-(furan-2-yl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• EU-0059055
• F0621-0572
• N-{3-[5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C17H19N3O4S/c1-3-17(21)20-15(16-8-5-9-24-16)11-14(18-20)12-6-4-7-13(10-12)19-25(2,22)23/h4-10,15,19H,3,11H2,1-2H3
• InChI Key： QXKYSDRFGTXPAT-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(C(=O)CC)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 530.6±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-91-7)

N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-91-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a furan-2-yl moiety, a dihydro-1H-pyrazol core, and a methanesulfonamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its unique molecular architecture.

The compound's CAS No. 851718-91-7 is often searched in scientific databases, reflecting its relevance in drug discovery and medicinal chemistry. Recent studies have explored its interactions with biological targets, such as kinases and receptors, which are critical in diseases like cancer and inflammation. The furan-2-yl group, in particular, is known for its electron-rich properties, which can enhance binding affinity to specific proteins. This has led to increased interest in its use as a scaffold for drug design.

In the context of AI-driven drug discovery, N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been highlighted as a promising candidate for virtual screening. Computational models predict its potential to inhibit key pathways involved in cell proliferation and apoptosis. These findings align with current trends in precision medicine, where tailored therapies are developed based on molecular profiling.

Another area of interest is the compound's synthetic accessibility. The presence of a propanoyl group and a methanesulfonamide moiety allows for straightforward derivatization, enabling researchers to optimize its pharmacological properties. This flexibility is crucial for addressing challenges like drug resistance and improving bioavailability. As a result, the compound is frequently discussed in forums focusing on organic synthesis and medicinal chemistry.

Environmental and sustainability considerations are also relevant when discussing CAS No. 851718-91-7. Researchers are exploring greener synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader shift toward green chemistry in the pharmaceutical industry, a topic frequently searched by professionals and students alike.

In summary, N-{3-5-(furan-2-yl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide represents a fascinating intersection of drug discovery, computational chemistry, and sustainable synthesis. Its unique structure and potential applications make it a subject of ongoing research, with implications for treating complex diseases and advancing biomedical science.